VEGFR
  • Cabozantinib
    Cabozantinib
    • Cat. No.:
    • B000823
    • CAS No.:
    • 849217-68-1
    • Molecular Formula:
    • C28H24FN3O5
    • Molecular Weight:
    • 501.5 g/mol
    Description
    Cabozantinib is a dicarboxylic acid diamide that is N-phenyl-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide in which the hydrogen at position 4 on the phenyl ring is substituted by a (6,7-dimethoxyquinolin-4-...
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  • Gamabufotalin
    Gamabufotalin
    • Cat. No.:
    • B191282
    • CAS No.:
    • 465-11-2
    • Molecular Formula:
    • C24H34O5
    • Molecular Weight:
    • 402.5 g/mol
    Description
    Gamabufogenin is a steroid lactone. It is functionally related to a bufanolide.
    Gamabufotalin has been reported in Bufo bufo, Bufotes viridis, and other organisms with data available.
    antiangiogenic, main ...
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  • Pamufetinib
    Pamufetinib
    • Cat. No.:
    • B611159
    • CAS No.:
    • 1190836-34-0
    • Molecular Formula:
    • C27H23FN4O4S
    • Molecular Weight:
    • 518.6 g/mol
    Description
    TAS-115 is a small molecule drug with a maximum clinical trial phase of I.
    inhibits both VEGFR and MET kinase;  structure in first source
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  • TAS-115 mesylate
    TAS-115 mesylate
    • Cat. No.:
    • B611160
    • CAS No.:
    • 1688673-09-7
    • Molecular Formula:
    • C28H27FN4O7S2
    • Molecular Weight:
    • 614.7 g/mol
    Description
    TAS 115 is a multi-kinase inhibitor that inhibits the growth factor receptors PDGFRα and PDGFRβ (IC50s = 0.81 and 7.06 nM, respectively), c-FMS (IC50 = 15 nM), VEGFR2 and VEGFR1 (IC50s = 30 and 140 nM, respectiv...
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  • Fursultiamine
    Fursultiamine
    • Cat. No.:
    • B1172283
    • CAS No.:
    • 10238-39-8
    • Molecular Formula:
    • C17H26N4O3S2.ClH
    • Molecular Weight:
    • 0
    Description
    Fursultiamine is a member of pyrimidines.
    Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful. Fursultiamine is a vi...
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  • Famitinib
    Famitinib
    • Cat. No.:
    • B1672043
    • CAS No.:
    • 1044040-56-3
    • Molecular Formula:
    • C23H27FN4O2
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Famitinib has been used in trials studying the treatment of Colorectal Cancer, Renal Cell Cancer, Colorectal Cancer Recurrent, Colorectal Cancer Metastatic, and Metastatic Renal Cell Cancer, among others.
    Fam...
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  • Guggulsterone
    Guggulsterone
    • Cat. No.:
    • B1684287
    • CAS No.:
    • 39025-23-5
    • Molecular Formula:
    • C21H28O2
    • Molecular Weight:
    • 312.4 g/mol
    Description
    Guggulsterone is a 3-hydroxy steroid. It has a role as an androgen.
    Guggulsterone has been reported in Commiphora mukul and Commiphora wightii with data available.
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  • PTC299
    PTC299
    • Cat. No.:
    • B2673473
    • CAS No.:
    • 1256565-36-2
    • Molecular Formula:
    • C25H20Cl2N2O3
    • Molecular Weight:
    • 467.3 g/mol
    Description
    PTC299 is a novel, orally administered small-molecule designed to inhibit the production of vascular endothelial growth factor (VEGF) in tumors. Overexpression of VEGF plays a key role in multiple diseases inclu...
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  • GW806742X hydrochloride
    GW806742X hydrochloride
    • Cat. No.:
    • B8139567
    • CAS No.:
    • Molecular Formula:
    • C25H23ClF3N7O4S
    • Molecular Weight:
    • 610.0 g/mol
    Description
    GW806742X hydrochloride is a useful research compound. Its molecular formula is C25H23ClF3N7O4S and its molecular weight is 610.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GW806742X hy...
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  • Vandetanib-13C6
    Vandetanib-13C6
    • Cat. No.:
    • B12372818
    • CAS No.:
    • Molecular Formula:
    • C22H24BrFN4O2
    • Molecular Weight:
    • 481.31 g/mol
    Description
    Vandetanib-13C6 is a useful research compound. Its molecular formula is C22H24BrFN4O2 and its molecular weight is 481.31 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vandetanib-13C6 suita...
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